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Compound of Interest

Compound Name: Ethyl 3-butynoate

CAS No.: 53841-07-9

Cat. No.: B1280636

Get Quote

For Immediate Release

A Deep Dive into the Spectroscopic Signature of Ethyl 3-butynoate for Researchers and Drug

Development Professionals

This technical guide provides a detailed analysis of the spectroscopic data of ethyl 3-
butynoate (CAS RN: 53841-07-9), a valuable building block in organic synthesis. By

examining its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)

data, we offer a comprehensive reference for scientists engaged in chemical research and drug

development.

Introduction: The Molecular Blueprint of Ethyl 3-
butynoate
Ethyl 3-butynoate, with the molecular formula C₆H₈O₂, is a terminal alkyne-containing ester.[1]

Its structure presents a unique combination of functional groups that give rise to a distinct

spectroscopic fingerprint. Understanding this fingerprint is paramount for its unambiguous

identification, purity assessment, and for monitoring its transformations in chemical reactions.
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This guide will dissect the ¹H NMR, ¹³C NMR, IR, and MS data to provide a complete structural

elucidation.

Molecular Structure of Ethyl 3-butynoate

Caption: 2D structure of Ethyl 3-butynoate.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
Probing the Proton and Carbon Skeleton
NMR spectroscopy is a powerful tool for elucidating the connectivity of atoms in a molecule.

The following sections detail the ¹H and ¹³C NMR data for ethyl 3-butynoate.

¹H NMR Spectroscopy
The ¹H NMR spectrum of ethyl 3-butynoate provides information about the number of different

types of protons and their neighboring environments.

Experimental Protocol: A sample of ethyl 3-butynoate is dissolved in a deuterated solvent,

typically chloroform-d (CDCl₃), containing a small amount of tetramethylsilane (TMS) as an

internal standard. The spectrum is acquired on a 300 MHz or higher field NMR spectrometer.

Data Summary:

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

4.12 Quartet 2H -O-CH₂-CH₃

3.16 Doublet 2H -C≡C-CH₂-

2.05 Triplet 1H -C≡CH

1.26 Triplet 3H -O-CH₂-CH₃

Interpretation: The quartet at 4.12 ppm and the triplet at 1.26 ppm are characteristic of an ethyl

ester group, showing the expected spin-spin coupling between the methylene and methyl

protons. The doublet at 3.16 ppm corresponds to the methylene protons adjacent to the alkyne,
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coupled to the terminal alkyne proton. The triplet at 2.05 ppm is indicative of the terminal

acetylenic proton, which is coupled to the adjacent methylene protons.

¹³C NMR Spectroscopy
The ¹³C NMR spectrum reveals the number of unique carbon environments in the molecule.

Experimental Protocol: The ¹³C NMR spectrum is typically recorded at 75 MHz or higher, using

the same sample prepared for ¹H NMR spectroscopy. Proton decoupling is employed to

simplify the spectrum to single lines for each unique carbon.

Data Summary:

Chemical Shift (δ) ppm Assignment

169.5 C=O (Ester)

77.8 -C≡CH

71.5 -C≡CH

61.5 -O-CH₂-CH₃

23.5 -C≡C-CH₂-

14.1 -O-CH₂-CH₃

Interpretation: The downfield signal at 169.5 ppm is characteristic of the ester carbonyl carbon.

The two signals at 77.8 and 71.5 ppm correspond to the two sp-hybridized carbons of the

alkyne. The signal at 61.5 ppm is assigned to the methylene carbon of the ethyl group attached

to the oxygen atom. The methylene carbon adjacent to the alkyne appears at 23.5 ppm, and

the methyl carbon of the ethyl group resonates at 14.1 ppm.

Infrared (IR) Spectroscopy: Identifying Functional
Groups
IR spectroscopy is used to identify the functional groups present in a molecule by detecting the

vibrational frequencies of its bonds.
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Experimental Protocol: The IR spectrum is typically obtained from a thin film of the neat liquid

sample between two salt plates (e.g., NaCl or KBr) using a Fourier Transform Infrared (FTIR)

spectrometer.

Data Summary:

Wavenumber (cm⁻¹) Intensity Assignment

3290 Strong, Sharp ≡C-H stretch

2980 Medium C-H stretch (sp³)

2120 Weak, Sharp C≡C stretch

1740 Strong C=O stretch (Ester)

1170 Strong C-O stretch

Interpretation: The strong, sharp absorption at 3290 cm⁻¹ is a definitive indication of the

terminal alkyne C-H bond. The weak but sharp peak at 2120 cm⁻¹ corresponds to the carbon-

carbon triple bond stretch. The very strong absorption at 1740 cm⁻¹ is characteristic of the

carbonyl group of the ester. The strong band at 1170 cm⁻¹ is attributed to the C-O stretching

vibration of the ester linkage. The medium intensity band at 2980 cm⁻¹ arises from the

stretching of the sp³ hybridized C-H bonds.

Mass Spectrometry (MS): Determining Molecular
Weight and Fragmentation
Mass spectrometry provides information about the molecular weight and the fragmentation

pattern of a molecule upon ionization.

Experimental Protocol: The mass spectrum is obtained using an electron ionization (EI) source

coupled with a mass analyzer. The sample is introduced into the instrument, ionized by a beam

of high-energy electrons (typically 70 eV), and the resulting charged fragments are separated

based on their mass-to-charge ratio (m/z).

Data Summary:
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m/z Relative Intensity Proposed Fragment

112 Low [M]⁺ (Molecular Ion)

83 Moderate [M - C₂H₅]⁺

67 Moderate [M - OC₂H₅]⁺

39 High [C₃H₃]⁺ (Propargyl cation)

Interpretation: The molecular ion peak [M]⁺ is observed at m/z 112, confirming the molecular

weight of ethyl 3-butynoate. The fragmentation pattern is consistent with the structure. The

peak at m/z 83 corresponds to the loss of an ethyl radical from the ester group. The peak at

m/z 67 represents the loss of the ethoxy group. The base peak at m/z 39 is attributed to the

stable propargyl cation, a characteristic fragment for terminal alkynes.

Proposed Fragmentation Pathway

Ethyl 3-butynoate
[C₆H₈O₂]⁺˙
m/z = 112

[M - C₂H₅]⁺
m/z = 83- •C₂H₅

[M - OC₂H₅]⁺
m/z = 67

- •OC₂H₅

[C₃H₃]⁺
m/z = 39

- CO

Click to download full resolution via product page

Caption: Key fragmentation pathways of Ethyl 3-butynoate in EI-MS.

Conclusion
The collective spectroscopic data from ¹H NMR, ¹³C NMR, IR, and MS provides a definitive and

consistent structural confirmation of ethyl 3-butynoate. This comprehensive guide serves as a

valuable resource for researchers, enabling confident identification and utilization of this

important chemical intermediate in their synthetic endeavors. The detailed protocols and

interpretations presented herein are grounded in established spectroscopic principles and aim

to support the high standards of scientific integrity and reproducibility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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